4-({5-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1-methyl-1,2-dihydropyridin-2-one

• IUPAC Name: 4-[[5-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]methyl]-1-methylpyridin-2-one
• InChI: InChI=1S/C22H27N7O/c1-15-6-16(2)29(25-15)21-8-20(23-14-24-21)28-12-18-10-27(11-19(18)13-28)9-17-4-5-26(3)22(30)7-17/h4-8,14,18-19H,9-13H2,1-3H3
• InChI Key: ZVORNBQIGYQZQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CC4CN(CC4C3)CC5=CC(=O)N(C=C5)C)C
• Molecular Formula: C22H27N7O
• Molecular Weight: 405.5 g/mol
• CAS No.: 2199519-93-0

Description

The compound seems to contain several heterocyclic moieties including pyrazole, pyrimidine, pyrrole, and dihydropyridinone. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Pyrimidine is a six-membered ring with two nitrogen atoms and four carbon atoms. Pyrrole is a five-membered ring with one nitrogen atom and four carbon atoms. Dihydropyridinone is a six-membered ring with one nitrogen atom, one carbonyl group, and four carbon atoms.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of pyrazoles with other reagents. For example, multidentate poly((3,5-dimethylpyrazol-1-yl)methyl)benzene ligands have been synthesized by alkylation process of pyrazoles with poly(bromomethyl) using t-BuOK/THF.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined by methods such as single-crystal X-ray diffraction. The crystalline structure of one compound was completely determined by single-crystal X-ray diffraction at 111 K and room temperature together with the isobaric thermal expansion.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve the formation of complexes with metal ions. The in situ complexes of the multidentate ligands have been found able to oxidize the catechol substrate.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds often depend on their structure and the nature of their substituents.

Mechanism of Action

The mechanism of action of similar compounds often involves their interaction with biological targets. For example, some compounds have shown potent anti-tubercular activity against Mycobacterium tuberculosis strain.

Safety and Hazards

The safety and hazards of similar compounds would depend on their specific structure and properties. Some compounds may have therapeutic potential, but could also have side effects.

Future Directions

The future directions in the study of similar compounds could involve the development of new drugs that overcome the problems of antimicrobial resistance. There is a great importance of heterocyclic ring containing drugs.